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Compound of Interest

Compound Name: 3'-p-Hydroxy Paclitaxel-d5

Cat. No.: B12417245 Get Quote

Technical Guide: 3'-p-Hydroxy Paclitaxel-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3'-p-Hydroxy Paclitaxel-d5, a

deuterated internal standard crucial for the accurate quantification of 3'-p-Hydroxy Paclitaxel.

This document outlines the typical specifications found in a Certificate of Analysis, details

relevant experimental protocols for its use, and illustrates the metabolic pathway of its parent

compound, Paclitaxel.

Certificate of Analysis: 3'-p-Hydroxy Paclitaxel-d5
The following table summarizes the typical analytical data for 3'-p-Hydroxy Paclitaxel-d5. This

information is essential for ensuring the quality and reliability of the standard in quantitative

bioanalytical assays.
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Test Specification

Product Name 3'-p-Hydroxy Paclitaxel-d5

Molecular Formula C₄₇H₄₆D₅NO₁₅[1][2][3]

Molecular Weight 874.94 g/mol [1][2][3]

Appearance White to off-white solid

Purity (by LC-MS) ≥98%

Isotopic Purity ≥99% Deuterium incorporation

Storage -20°C, protect from light

Experimental Protocols
The following protocols are based on established methods for the analysis of Paclitaxel and its

metabolites in biological matrices.

Sample Preparation: Liquid-Liquid Extraction from
Human Plasma
This protocol describes the extraction of Paclitaxel and its metabolites, including 3'-p-Hydroxy

Paclitaxel, from human plasma for LC-MS/MS analysis.[4]

Spiking: To 100 µL of human plasma, add the appropriate volume of 3'-p-Hydroxy
Paclitaxel-d5 working solution as an internal standard.

Extraction: Add 500 µL of methyl tert-butyl ether (MTBE) to the plasma sample.

Vortexing: Vortex the mixture for 5 minutes to ensure thorough mixing and extraction.

Centrifugation: Centrifuge the samples at 13,000 rpm for 5 minutes to separate the organic

and aqueous layers.

Supernatant Transfer: Carefully transfer the upper organic layer to a clean microcentrifuge

tube.
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Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at

40°C.

Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase (e.g., a mixture

of 0.1% formic acid in water and acetonitrile).

Analysis: The sample is now ready for injection into the LC-MS/MS system.

LC-MS/MS Quantification
This method is suitable for the simultaneous quantification of Paclitaxel, 6α-Hydroxy Paclitaxel,

and 3'-p-Hydroxy Paclitaxel in human plasma.[4]

Liquid Chromatography:

Column: A reversed-phase column, such as a Phenomenex Synergy Polar-RP (4 µm, 2

mm × 50 mm), is suitable.[4]

Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in

acetonitrile (B).[4]

Flow Rate: 0.3 mL/min.

Injection Volume: 10 µL.

Mass Spectrometry:

Ionization: Electrospray ionization (ESI) in positive mode.[4]

Detection: Multiple Reaction Monitoring (MRM) is used for sensitive and specific detection.

The transitions for 3'-p-Hydroxy Paclitaxel and its deuterated internal standard would be

optimized based on the specific instrument.

Metabolic Pathway of Paclitaxel
Paclitaxel is primarily metabolized in the liver by the cytochrome P450 (CYP) enzyme system.

The two main isoenzymes involved are CYP2C8 and CYP3A4, which catalyze the
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hydroxylation of the parent drug to form less active metabolites.[5][6] 3'-p-Hydroxy Paclitaxel is

a minor metabolite formed through the action of CYP3A4.[6]
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Caption: Metabolic conversion of Paclitaxel by CYP450 enzymes.

Experimental Workflow for Bioanalytical
Quantification
The following diagram illustrates a typical workflow for the quantification of 3'-p-Hydroxy

Paclitaxel in a biological sample using a deuterated internal standard.
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Caption: Workflow for quantifying 3'-p-Hydroxy Paclitaxel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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